![molecular formula C12H14FNO B1471238 (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide CAS No. 167073-06-5](/img/no-structure.png)
(1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1R,2S)-2-(2-fluorophenyl)-N-[(1R)-1-[4-(4-methylpiperazin-1-yl)phenyl]ethyl]cyclopropane-1-carboxamide” contains a total of 59 bonds; 31 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 three-membered ring, 3 six-membered rings, 1 secondary amide (aliphatic), and 1 tertiary amine (aliphatic) .
Synthesis Analysis
The asymmetric synthesis of (1R, 2S)-N-Boc-vinyl-ACCA ethyl ester was achieved using a newly isolated Sphingomonas aquatilis . Another method involves the alkylation/cyclization of a newly designed axially chiral Ni (II) complex of glycine Schiff base .
Molecular Structure Analysis
The molecule contains a total of 59 bonds, including 31 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 three-membered ring, 3 six-membered rings, 1 secondary amide (aliphatic), and 1 tertiary amine (aliphatic) .
Chemical Reactions Analysis
The stereoselectivity of reductive amination of ®-1-hydroxy-1-phenylpropan-2-one by methylamine was studied. From the four isomers possible, only two are produced by this reaction. These are marked as (−)-(1R,2S)-ephedrine (desired product) and (+)-(1S,2R)-ephedrine .
Scientific Research Applications
Metabotropic Glutamate Receptor Antagonism
The compound (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide has been investigated for its potential role as a metabotropic glutamate receptor (mGluR) antagonist. Studies in rodents have shown that selective allosteric antagonism of mGluR1 can lead to antipsychotic-like effects without impairing motor functions, suggesting a potential application in the treatment of psychiatric disorders such as schizophrenia. This is supported by the observation that FTIDC, a potent and selective mGluR1 allosteric antagonist, reduces stress-induced behaviors and has analgesic effects in certain models, indicating the involvement of postsynaptic mGluR1 in stress-related responses and pain modulation (Satow et al., 2008).
Radiotracer Development for Neuroimaging
Research on fluorine substitution in biogenic amines has led to the development of fluorine-18 labeled beta-fluorophenylalkylamines, which have potential applications as radiotracers for in vivo imaging. Stereospecific syntheses of model compounds like (1R,2S)-1-[18F]fluoro-1-deoxyephedrine ([18F]FDE) have been achieved, demonstrating good stability and significant brain uptake in animal models. This suggests a strategy for chiral radiolabeling of biologically important phenethanolamines and catecholamines, which could be utilized in PET imaging to study various neurological and psychiatric conditions (Van Dort et al., 1995).
Orexin Receptor Mechanisms in Binge Eating
The role of orexin receptors in compulsive food consumption has been explored, with findings indicating that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component. GSK1059865, a selective OX1R antagonist, has been evaluated in a binge eating model in rats, showing that it selectively reduces binge eating for highly palatable food without affecting standard food pellet intake. This suggests a major role of OX1R mechanisms in binge eating, opening new avenues for therapeutic interventions (Piccoli et al., 2012).
Mechanism of Action
Target of Action
It is known to be an intermediate in the synthesis of ticagrelor , a platelet aggregation inhibitor .
Mode of Action
As an intermediate in the synthesis of Ticagrelor, it contributes to the overall mechanism of action of Ticagrelor, which inhibits platelet aggregation .
Biochemical Pathways
As an intermediate in the synthesis of ticagrelor, it contributes to the overall effect of ticagrelor on the biochemical pathways involved in platelet aggregation .
Pharmacokinetics
As an intermediate in the synthesis of Ticagrelor, it contributes to the overall pharmacokinetic properties of Ticagrelor .
Result of Action
As an intermediate in the synthesis of Ticagrelor, it contributes to the overall effects of Ticagrelor, which include the inhibition of platelet aggregation .
Action Environment
As an intermediate in the synthesis of ticagrelor, it contributes to the overall response of ticagrelor to environmental factors .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzyl cyanide", "Benzyl bromide", "Sodium hydride", "Cyclopropane carboxylic acid", "Fluorine gas", "N,N-Dimethylformamide", "Diethyl ether", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Benzyl cyanide is reacted with sodium hydride in the presence of N,N-Dimethylformamide to form (1R)-1-phenylethyl cyanide.", "Step 2: (1R)-1-phenylethyl cyanide is reacted with cyclopropane carboxylic acid in the presence of sodium hydride to form (1R)-2-cyanocyclopropanecarboxylic acid.", "Step 3: (1R)-2-cyanocyclopropanecarboxylic acid is reacted with benzyl bromide in the presence of sodium hydride to form (1R)-2-benzylcyclopropanecarboxylic acid.", "Step 4: (1R)-2-benzylcyclopropanecarboxylic acid is reacted with fluorine gas in the presence of diethyl ether to form (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxylic acid.", "Step 5: (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxylic acid is reacted with methanol and hydrochloric acid to form (1R,2S)-2-Fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide.", "Step 6: The product is purified by recrystallization from a mixture of water and methanol, followed by washing with sodium bicarbonate and drying over sodium chloride." ] } | |
167073-06-5 | |
Molecular Formula |
C12H14FNO |
Molecular Weight |
207.24 g/mol |
IUPAC Name |
(1R,2S)-2-fluoro-N-[(1R)-1-phenylethyl]cyclopropane-1-carboxamide |
InChI |
InChI=1S/C12H14FNO/c1-8(9-5-3-2-4-6-9)14-12(15)10-7-11(10)13/h2-6,8,10-11H,7H2,1H3,(H,14,15)/t8-,10+,11+/m1/s1 |
InChI Key |
XWUIVRLWEGBPDB-MIMYLULJSA-N |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)NC(=O)[C@H]2C[C@@H]2F |
SMILES |
CC(C1=CC=CC=C1)NC(=O)C2CC2F |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2CC2F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.